1-[4-(3-Fluoropropoxy)phenyl]-1-ethanone

• IUPAC Name: 1-[4-(3-fluoropropoxy)phenyl]ethanone
• InChI: InChI=1S/C11H13FO2/c1-9(13)10-3-5-11(6-4-10)14-8-2-7-12/h3-6H,2,7-8H2,1H3
• InChI Key: MXMOMEDHZLHMBX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OCCCF
• Molecular Formula: C11H13FO2
• DSSTOX Substance ID: DTXSID301276835
• Molecular Weight: 196.22 g/mol
• CAS RN: 400878-19-5

Description

1-[4-(3-Fluoropropoxy)phenyl]-1-ethanone, also known as 4-FPPE, is an organic compound with a wide range of applications in scientific research. It is a cyclic ether with a 3-fluoropropoxy group attached to the phenyl ring. This compound has been studied for its unique properties and its ability to be used in a variety of scientific experiments.

Scientific Research Applications

• Photoremovable Protecting Group for Carboxylic Acids

  • A novel photoremovable protecting group, 1-[2-(2-hydroxyalkyl)phenyl]ethanone, was introduced for carboxylic acids, showing potential in the protection and subsequent photolytic release of various carboxylic acids. This compound's efficacy was demonstrated through isolated yields of 70-85% upon photolysis, indicating its utility in organic synthesis and potentially facilitating controlled release in chemical reactions or drug delivery systems (Atemnkeng et al., 2003).

• Molecular Structure Analysis

  • The molecular structure and vibrational frequencies of 1-[3-(4-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl]ethanone were investigated, revealing insights into the molecule's stability, charge transfer, and reactivity. This compound's characteristics, like high electronegativity in the carbonyl group, suggest its potential in applications requiring specific molecular interactions, such as material sciences or pharmacological research (Mary et al., 2015).

• Synthesis and Antimicrobial Activity

  • Synthesis of various derivatives of 1-[4-(4(p-tolyolxy) phenoxy)phenyl]ethanone led to compounds exhibiting antimicrobial activity. This application is crucial in medicinal chemistry and pharmaceuticals, where such compounds could serve as potential leads for developing new antimicrobial agents (Dave et al., 2013).

• Anti-inflammatory Activity

  • Phenyl dimer compounds, including derivatives of phenyl ethanone, were studied for their anti-inflammatory activities. The findings indicate potential therapeutic applications, particularly in designing new anti-inflammatory drugs (Singh et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it is an irritant. The hazard statements associated with it are H302, H312, and H332, which indicate that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.